N-(2-bromobenzyl)-2-((7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-(2-methylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14BrN5OS/c1-10-18-7-12-15(22-10)20-9-21-16(12)24-8-14(23)19-6-11-4-2-3-5-13(11)17/h2-5,7,9H,6,8H2,1H3,(H,19,23)
• InChI Key: CVUAZZVNAMHSEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2C(=N1)N=CN=C2SCC(=O)NCC3=CC=CC=C3Br
• Molecular Formula: C16H14BrN5OS
• Molecular Weight: 404.3 g/mol

Description

N-(2-bromobenzyl)-2-((7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activities

Synthetic Approaches and Anticancer Activities : Research into compounds structurally related to N-(2-bromobenzyl)-2-((7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide has demonstrated significant anticancer activities. For instance, the synthesis of 5-deaza analogues of aminopterin and folic acid, which share the pyrimidine core, has shown notable anticancer activity both in vitro and in vivo. These compounds were developed through a series of synthetic steps from cyanouracil derivatives, showcasing the versatile chemistry of pyrimidine and its potential in medicinal chemistry for anticancer drug development (Su et al., 1986).

Anticonvulsant Properties : Another study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. These compounds, through molecular docking studies, were predicted to have interactions with anticonvulsant biotargets, such as the Type-A γ-aminobutyric acid receptor (GABAAR), indicating that pyrimidine derivatives can be tailored for specific neurological applications (Severina et al., 2020).

Antibacterial and Antimicrobial Activities

Antibacterial Compounds : The development of N-substituted pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, featuring pyrimidine structures, has been shown to possess antibacterial activity against several pathogens. These studies illustrate the potential of pyrimidine derivatives as a scaffold for developing new antibacterial agents (Singh et al., 2010).

Antimicrobial and Antifungal Activities : Research into thiopyrimidine and thiazolopyrimidines starting from dibenzylidene derivatives has reported antimicrobial activities, suggesting the broad utility of pyrimidine analogues in combating various microbial infections. These findings highlight the role of pyrimidine derivatives in the development of new antimicrobial and antifungal agents (Hawas et al., 2012).